Silver cyanide

• CAS No.: 506-64-9
• Product Name: Silver cyanide
• Molecular Formula: AgCN; CAgN
• Molecular Weight: 133.886 g/mol
• IUPAC Name: silver;cyanide
• Standard InChI: InChI=1S/CN.Ag/c1-2;/q-1;+1
• Standard InChIKey: LFAGQMCIGQNPJG-UHFFFAOYSA-N
• SMILES: [C-]#N.[Ag+]
• Canonical SMILES: [C-]#N.[Ag+]
• Colorform: White or grayish powder; White gray hexagonal cyrstals
• Density: 3.95 (NTP, 1992); 3.95 at 19 °C (referred to water at 4 °C)
• Melting Point: 608 °F (NTP, 1992); 320 °C (decomposes)
• Physical Description: Silver cyanide appears as a white to gray odorless tasteless powder that darkens on exposure to light. Insoluble in water. Toxic by skin absorption through open wounds, ingestion and inhalation of dust. Toxic oxides of nitrogen are produced in fires.; DryPowde
• Description: Silver cyanide appears as a white to gray odorless tasteless powder that darkens on exposure to light. Insoluble in water. Toxic by skin absorption through open wounds, ingestion and inhalation of dust. Toxic oxides of nitrogen are produced in fires.
• Shelf Life: STABLE IN DRY AIR; ON LONG KEEPING, IT DISCOLORS & MAY THEN CONTAIN THE NITRIDE (FULMINATING SILVER); DARKENS ON EXPOSURE TO LIGHT.
• Solubility: 0.000023 G/100 CC WATER AT 20 °C; Sol in ammonium hydroxide; Sol in alkali cyanides and boiling concn nitric acid; sparingly sol in dil ammonia, more in concn ammonia; insol in alcohol and dilute acids; Sol in sodium thiosulfate soln; Sol in potassium cyanide soln
• PubChem Compound: 10475
• Last Modified: Nov 11 2021